2-(Cyanomethyl)-5-fluorobenzonitrile

• IUPAC Name: 2-(cyanomethyl)-5-fluorobenzonitrile
• InChI: InChI=1S/C9H5FN2/c10-9-2-1-7(3-4-11)8(5-9)6-12/h1-2,5H,3H2
• InChI Key: XQBWYQLJKYOIER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C#N)CC#N
• Molecular Formula: C9H5FN2
• DSSTOX Substance ID: DTXSID40666689
• Molecular Weight: 160.15 g/mol
• CAS RN: 256951-82-3

Description

The compound “2-(Cyanomethyl)-5-fluorobenzonitrile” likely belongs to the class of organic compounds known as nitriles. Nitriles are compounds containing a cyano functional group (C≡N). The term “cyanomethyl” refers to a type of nitrile group.

Synthesis Analysis

While specific synthesis methods for “2-(Cyanomethyl)-5-fluorobenzonitrile” are not available, cyanomethyl compounds can be synthesized from various methods. For instance, a chemical synthesis method for 2-(cyanomethyl)thio acetyl chloride involves using a 2-(cyanomethyl)thio acetic acid potassium salt and bis(trichloromethyl)carbonate as raw materials.

Scientific Research Applications

Synthesis Techniques

• Halodeboronation of Aryl Boronic Acids : A study by Szumigala et al. (2004) in "The Journal of Organic Chemistry" details the synthesis of various aryl bromides and chlorides, including 2-bromo-3-fluorobenzonitrile, using a process known as halodeboronation. This technique involves treating aryl boronic acids with 1,3-dihalo-5,5-dimethylhydantoin and sodium methoxide, showcasing a method potentially applicable to 2-(Cyanomethyl)-5-fluorobenzonitrile synthesis (Szumigala et al., 2004).

Analytical Techniques

• Vibrational Spectroscopy Studies : Zhao et al. (2018) in "Chemical Physics Letters" explored the vibrational features of 4-fluorobenzonitrile in its electronically excited and cationic ground states. Their work could inform similar studies on 2-(Cyanomethyl)-5-fluorobenzonitrile to understand its vibrational properties in different states (Zhao et al., 2018).

Chemical Reactions and Properties

• Energetic and Structural Study : Ribeiro da Silva et al. (2012) conducted an energetic and structural study on different fluorobenzonitrile isomers, including 2-fluoro-, 3-fluoro-, and 4-fluorobenzonitrile. Their research, published in "The Journal of Organic Chemistry," involved deriving standard molar enthalpies of formation and vapor pressures, providing insights that could be relevant to the properties of 2-(Cyanomethyl)-5-fluorobenzonitrile (Ribeiro da Silva et al., 2012).

• Arylation of Fluorinated Benzonitriles : Peshkov et al. (2019) in "The Journal of Organic Chemistry" demonstrated phenylation of fluorobenzonitriles using the sodium salt of a benzonitrile radical anion. This approach could be applied to 2-(Cyanomethyl)-5-fluorobenzonitrile for the development of cyanobiphenyls (Peshkov et al., 2019).

Applications in Radiochemistry

• PET Radioligand Synthesis : Gopinathan et al. (2009) in "Synthesis" described an efficient synthesis of a fluorobenzonitrile derivative as a precursor for PET radioligand [18F]SP203. This indicates the potential use of 2-(Cyanomethyl)-5-fluorobenzonitrile in the field of radiochemistry and imaging (Gopinathan et al., 2009).

Catalysis and Carbon Dioxide Fixation

• Catalytic CO2 Fixation : Kimura et al. (2012) in "Inorganic Chemistry" explored the use of tungstate for the catalytic fixation of CO2 with 2-aminobenzonitriles, which could be extended to similar compounds like 2-(Cyanomethyl)-5-fluorobenzonitrile for generating quinazoline derivatives (Kimura et al., 2012).

Safety and Hazards

The safety data sheet for a similar compound, 2-(Cyanomethyl)benzimidazole, can be found online. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

While specific future directions for “2-(Cyanomethyl)-5-fluorobenzonitrile” are not available, research in the field of cyanomethyl compounds continues to be an area of interest.